Cas no 1251674-64-2 (N-(2,3-dimethylphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 1251674-64-2
• MF: C₂₅H₂₉N₅O₂S
• MW: 463.595063924789
• CID: 5403120
• Update Time: 2025-05-19

N-(2,3-dimethylphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-[6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl]sulfanylacetamide
• N-(2,3-dimethylphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C25H29N5O2S/c1-18-7-6-8-20(19(18)2)28-24(31)16-33-25-15-23(26-17-27-25)30-13-11-29(12-14-30)21-9-4-5-10-22(21)32-3/h4-10,15,17H,11-14,16H2,1-3H3,(H,28,31)
• InChI Key： IQUXGBUTSNJAAQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)CSC1=CC(N2CCN(C3=CC=CC=C3OC)CC2)=NC=N1

Additional information on N-(2,3-dimethylphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide

Recent Advances in the Study of N-(2,3-dimethylphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide (CAS: 1251674-64-2)

The compound N-(2,3-dimethylphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide (CAS: 1251674-64-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by a unique pyrimidine core linked to a piperazine moiety and an acetamide group, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the methoxyphenyl and dimethylphenyl groups could significantly influence the compound's binding affinity to serotonin and dopamine receptors. These findings suggest that N-(2,3-dimethylphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide may serve as a promising scaffold for the development of novel antipsychotic or antidepressant agents.

In addition to its potential in central nervous system (CNS) disorders, this compound has also been investigated for its anticancer properties. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that the molecule exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the PI3K/AKT/mTOR pathway. The study highlighted the compound's ability to induce apoptosis and inhibit tumor growth in xenograft models, positioning it as a potential candidate for further development in oncology.

Another area of interest is the compound's pharmacokinetic profile. A recent pharmacokinetic study (2024) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of N-(2,3-dimethylphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide in rodent models. The results indicated favorable oral bioavailability and a relatively long half-life, which are critical factors for its potential use as a therapeutic agent. However, the study also identified certain metabolic liabilities, such as rapid glucuronidation, which may require further structural optimization.

Despite these promising findings, challenges remain in the development of this compound. For instance, its precise mechanism of action in different biological contexts is not yet fully understood. Additionally, the potential for off-target effects and toxicity in long-term use needs to be thoroughly investigated. Future research directions may include the synthesis of analogs with improved selectivity and safety profiles, as well as detailed mechanistic studies to uncover the molecular pathways modulated by this compound.

In conclusion, N-(2,3-dimethylphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide (CAS: 1251674-64-2) represents a versatile and promising molecule in the field of medicinal chemistry. Its potential applications span CNS disorders, oncology, and beyond, making it a valuable subject for ongoing and future research. Continued efforts to optimize its pharmacological properties and elucidate its mechanisms of action will be crucial for translating these findings into clinical applications.